4-chloro-1-(2,5-dichlorophenyl)-3,5-bis(4-methylphenyl)-1H-pyrazole

• Molecular Formula: C23H17Cl3N2
• Molecular Weight: 427.7 g/mol
• IUPAC Name: 4-chloro-1-(2,5-dichlorophenyl)-3,5-bis(4-methylphenyl)pyrazole
• InChI: InChI=1S/C23H17Cl3N2/c1-14-3-7-16(8-4-14)22-21(26)23(17-9-5-15(2)6-10-17)28(27-22)20-13-18(24)11-12-19(20)25/h3-13H,1-2H3
• InChI Key: HVTVRYHUURIOGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=NN2C3=C(C=CC(=C3)Cl)Cl)C4=CC=C(C=C4)C)Cl

Description

4-chloro-1-(2,5-dichlorophenyl)-3,5-bis(4-methylphenyl)-1H-pyrazole is a synthetic organic compound that belongs to the pyrazole family. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms in adjacent positions. This particular compound is characterized by the presence of chloro and methyl substituents on the phenyl rings, which can influence its chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-1-(2,5-dichlorophenyl)-3,5-bis(4-methylphenyl)-1H-pyrazole typically involves the cyclization of appropriate hydrazine derivatives with diketones or their equivalents. One common method is the reaction of 2,5-dichlorobenzoyl chloride with 4-methylphenylhydrazine to form the corresponding hydrazone, which is then cyclized under acidic or basic conditions to yield the desired pyrazole compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and specific reaction conditions can also enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-chloro-1-(2,5-dichlorophenyl)-3,5-bis(4-methylphenyl)-1H-pyrazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding pyrazole oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced pyrazole derivatives.

Substitution: The chloro substituents on the phenyl rings can be replaced by other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole oxides, while substitution reactions can produce various substituted pyrazole derivatives.

Scientific Research Applications

4-chloro-1-(2,5-dichlorophenyl)-3,5-bis(4-methylphenyl)-1H-pyrazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-chloro-1-(2,5-dichlorophenyl)-3,5-bis(4-methylphenyl)-1H-pyrazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-1-(2,4-dichlorophenyl)-3,5-bis(4-methylphenyl)-1H-pyrazole
• 4-chloro-1-(2,5-dichlorophenyl)-3,5-bis(3-methylphenyl)-1H-pyrazole

Uniqueness

4-chloro-1-(2,5-dichlorophenyl)-3,5-bis(4-methylphenyl)-1H-pyrazole is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of chloro and methyl groups on the phenyl rings can affect the compound’s solubility, stability, and interaction with molecular targets, making it distinct from other similar pyrazole derivatives.